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Compound Name: 5-Ethyl-2,2-dimethylheptane

Cat. No.: B14552282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Undecane (C11H24) is an acyclic alkane with 159 structural isomers.[1] As nonpolar

hydrocarbons, the isomers of undecane exhibit a range of physicochemical properties that are

primarily dictated by the degree and nature of their branching. While generally considered to be

of low biological reactivity, their properties as solvents and components of complex

hydrocarbon mixtures are of significant interest in various industrial and research applications.

This guide provides a comprehensive overview of the known physical properties of a selection

of undecane isomers, detailed experimental protocols for their characterization, and a logical

workflow for these experimental procedures.

The structural variations among the isomers of undecane lead to significant differences in their

physical properties. Generally, increased branching disrupts the intermolecular van der Waals

forces, resulting in lower boiling points compared to the linear n-undecane. Molecular symmetry

also plays a role, with more symmetrical isomers often exhibiting higher melting points.[1]

Quantitative Data Summary
The following table summarizes the available quantitative data for n-undecane and a selection

of its branched isomers.
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Isomer
Name

CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³ at
20°C)

Refractive
Index
(n20/D)

n-Undecane 1120-21-4 196[2][3] -26[2][3] 0.740[2] 1.417[3]

2-

Methyldecan

e

6975-98-0 189.3[1] - 0.737[1] 1.424[4]

3-

Methyldecan

e

13151-34-3
188.1 - 190[1]

[5]
-92.9[1][6] 0.742[1]

1.4163 -

1.417[1][6][7]

4-

Methyldecan

e

2847-72-5
187.4 -

188.7[1][8]
- 0.741[1] 1.417[8]

5-

Methyldecan

e

13151-35-4 186.1[9]
-57.06 (est.)

[9][10]
0.742[9]

1.4158 -

1.417[9][10]

2,3-

Dimethylnona

ne

2884-06-2
186 -

186.9[11][12]

-57.06 (est.)

[12][13]
0.7438[1][12]

1.416 -

1.4177[11]

[12]

Note: Some data points are estimated and should be treated with caution. The availability of

experimental data for all 159 isomers is limited.[1]

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physicochemical properties of undecane isomers.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[6] For a pure compound, the boiling point is a characteristic

physical property.[6]
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Methodology (Micro-Reflux Method):[7]

Sample Preparation: Place approximately 0.5 mL of the liquid undecane isomer into a small

test tube. Add a small magnetic stir bar to ensure smooth boiling.[7]

Apparatus Setup: Clamp the test tube in a heating block equipped with a magnetic stirrer.

Insert a thermometer into the test tube, ensuring the thermometer bulb is positioned in the

vapor phase just above the liquid surface to accurately measure the temperature of the

condensing vapor.[7]

Heating: Turn on the stirrer to begin gentle mixing. Heat the block at a controlled rate.[7]

Observation: Observe the sample until it begins to boil and a ring of condensing vapor

(reflux) is visible on the walls of the test tube. The thermometer bulb should be at the level of

this reflux ring.[7]

Boiling Point Determination: Once the liquid is gently refluxing, the temperature reading on

the thermometer should stabilize. This stable temperature is recorded as the boiling point of

the liquid.[7] It's important not to heat the sample so strongly that it boils away.[5]

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it transitions from the solid to

the liquid phase. Pure crystalline compounds typically melt over a narrow temperature range

and this property is a key criterion for purity and identification.[14]

Methodology (Capillary Method):[10][14]

Sample Preparation: Ensure the solid undecane isomer is dry and finely powdered. Press

the open end of a capillary tube (sealed at one end) into the powder, trapping a small

amount of the sample. Tap the sealed end of the tube on a hard surface to pack the sample

down to a height of 2-3 mm.[14]

Apparatus Setup: Place the packed capillary tube into a melting point apparatus, which

consists of a heated block with a viewing lens or digital camera.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemsrc.com/en/cas/2847-72-5_1101426.html
https://www.chemsrc.com/en/cas/2847-72-5_1101426.html
https://www.chemsrc.com/en/cas/2847-72-5_1101426.html
https://www.chemsrc.com/en/cas/2847-72-5_1101426.html
https://www.chemsrc.com/en/cas/2847-72-5_1101426.html
https://www.chemsrc.com/en/cas/2847-72-5_1101426.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyldecane
https://www.chemnet.com/cas/m/en/2884-06-2/2,3-dimethylnonane.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyldecane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyldecane
https://www.chemnet.com/cas/m/en/2884-06-2/2,3-dimethylnonane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14552282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: If the approximate melting point is unknown, a rapid heating rate can be used for an

initial determination.[15] For an accurate measurement, a second, fresh sample should be

heated rapidly to about 15-20°C below the approximate melting point, and then the heating

rate should be slowed to 1-2°C per minute.[1]

Observation and Melting Point Range Determination: Record the temperature at which the

first drop of liquid is observed. This is the beginning of the melting range. Continue heating

slowly and record the temperature at which the entire sample has turned into a clear liquid.

This is the end of the melting range. The melting point is reported as this range.[14][16]

Determination of Density
Principle: Density is an intrinsic physical property of a substance, defined as its mass per unit

volume.[17]

Methodology (Pycnometer Method):[1]

Pycnometer Calibration: Thoroughly clean and dry a pycnometer (a small glass flask with a

precise, known volume). Weigh the empty pycnometer on an analytical balance. Fill the

pycnometer with a reference liquid of known density, such as deionized water, at a specific,

constant temperature. Weigh the filled pycnometer. The exact volume of the pycnometer can

be calculated from the mass and known density of the reference liquid.[1]

Sample Measurement: Empty and dry the pycnometer. Fill it with the liquid undecane isomer

at the same constant temperature used for calibration.[1]

Weighing: Weigh the pycnometer containing the undecane isomer.[1]

Calculation: Determine the mass of the undecane isomer by subtracting the mass of the

empty pycnometer. Calculate the density by dividing the mass of the isomer by the calibrated

volume of the pycnometer.[1]

Determination of Refractive Index
Principle: The refractive index of a medium is a dimensionless number that describes how fast

light travels through that material. It is defined as the ratio of the speed of light in a vacuum to
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the phase velocity of light in the medium.[8] It is a characteristic property of a substance and is

dependent on temperature and the wavelength of light.[8]

Methodology (Abbe Refractometer):

Apparatus Setup: Turn on the Abbe refractometer and the associated light source. Ensure

the prisms are clean and dry.

Calibration: Calibrate the instrument using a standard liquid with a known refractive index,

such as distilled water.

Sample Application: Place a few drops of the liquid undecane isomer onto the surface of the

lower prism.

Measurement: Close the prisms. Look through the eyepiece and turn the adjustment knob

until the boundary line between the light and dark regions is sharp and centered in the

crosshairs.

Reading: Read the refractive index value from the instrument's scale. Record the

temperature at which the measurement was taken, as the refractive index is temperature-

dependent.

Mandatory Visualization
The following diagram illustrates a typical workflow for the characterization of an unknown

undecane isomer.
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Experimental Workflow for Isomer Characterization

Obtain Isomer Sample

Boiling Point Determination
(Micro-Reflux Method)

Melting Point Determination
(Capillary Method)

Density Determination
(Pycnometer Method)

Refractive Index Determination
(Refractometer)

Data Analysis and Comparison

Isomer Characterization Complete

Click to download full resolution via product page

Experimental workflow for isomer characterization.

Conclusion
The 159 isomers of undecane represent a diverse set of structures with a corresponding range

of physical properties.[1] Understanding these properties is crucial for their application in

various scientific and industrial fields. The experimental protocols outlined in this guide provide

a foundation for the accurate characterization of these compounds. While a comprehensive

dataset for all isomers is not currently available, the provided data for a selection of isomers

illustrates the fundamental structure-property relationships that govern this class of molecules.

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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